![molecular formula C15H18N4O6 B2845352 N-[2-(2,4-dinitrophenyl)cyclohexyliden]-N-{[(ethylamino)carbonyl]oxy}amine CAS No. 478046-48-9](/img/structure/B2845352.png)
N-[2-(2,4-dinitrophenyl)cyclohexyliden]-N-{[(ethylamino)carbonyl]oxy}amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[2-(2,4-dinitrophenyl)cyclohexyliden]-N-{[(ethylamino)carbonyl]oxy}amine, commonly known as DNCB, is a chemical compound that has been extensively used in scientific research. DNCB is a yellow crystalline powder that is soluble in organic solvents like acetone and ethanol. This chemical compound has been used in various fields of research, including immunology, toxicology, and pharmacology.
Scientific Research Applications
- Anti-Inflammatory Properties : Researchers have explored the potential of MLS001165662 as an anti-inflammatory agent. Its ability to modulate immune responses and inhibit inflammatory pathways makes it a candidate for drug development .
- Neuroprotective Effects : MLS001165662 has shown promise in protecting neurons from damage, making it relevant for neurodegenerative disease research .
- Molecular Docking Studies : Scientists use MLS001165662 in molecular docking simulations to predict its binding affinity with specific protein targets. These studies aid in drug design and optimization .
- Quantum Chemical Calculations : MLS001165662’s electronic properties and reactivity are investigated through quantum chemical calculations. These insights inform its potential applications in catalysis or materials science .
- Pollutant Degradation : Researchers explore MLS001165662’s ability to degrade environmental pollutants. Its unique chemical structure may facilitate the breakdown of harmful compounds in soil or water .
- Functional Materials : MLS001165662’s conjugated system and electron-rich groups make it interesting for designing functional materials, such as sensors or organic semiconductors .
- Nanoparticle Synthesis : MLS001165662 can serve as a ligand for nanoparticle synthesis. Its coordination chemistry enables the controlled formation of nanoparticles with specific properties .
- Protein-Ligand Interactions : MLS001165662 is studied in silico to understand its interactions with proteins. This information aids in predicting its biological effects and potential therapeutic targets .
- Metabolic Pathway Analysis : Researchers investigate MLS001165662’s impact on metabolic pathways, shedding light on its role in cellular processes .
- Toxicity Assessment : MLS001165662 undergoes toxicity studies to evaluate its safety profile. Understanding its potential adverse effects is crucial for drug development .
- Pharmacokinetics : Researchers analyze MLS001165662’s absorption, distribution, metabolism, and excretion to optimize dosing regimens .
Drug Discovery and Development
Chemoinformatics and Computational Chemistry
Environmental Science
Materials Science and Nanotechnology
Bioinformatics and Systems Biology
Pharmacology and Toxicology
properties
IUPAC Name |
[(E)-[2-(2,4-dinitrophenyl)cyclohexylidene]amino] N-ethylcarbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O6/c1-2-16-15(20)25-17-13-6-4-3-5-11(13)12-8-7-10(18(21)22)9-14(12)19(23)24/h7-9,11H,2-6H2,1H3,(H,16,20)/b17-13+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZCLVOGEFQVXAU-GHRIWEEISA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)ON=C1CCCCC1C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCNC(=O)O/N=C/1\CCCCC1C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(2,4-dinitrophenyl)cyclohexyliden]-N-{[(ethylamino)carbonyl]oxy}amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.